Cas no 161464-14-8 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-(5-chloro-2-nitrophenyl)-,ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(5-chloro-2-nitrophenyl)-,ethyl ester
• CAS No: 161464-14-8
• MF: C₁₂H₁₁ClN₄O₄
• MW: 310.693141222
• CID: 1341069
• Update Time: 2024-08-17

1H-Pyrazole-4-carboxylic acid, 5-amino-1-(5-chloro-2-nitrophenyl)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(5-chloro-2-nitrophenyl)-,ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(5-chloro-2-nitrophenyl)-, ethyl ester

• Inchi： 1S/C12H11ClN4O4/c1-2-21-12(18)8-6-15-16(11(8)14)10-5-7(13)3-4-9(10)17(19)20/h3-6H,2,14H2,1H3
• InChI Key： ZWRZUKKQEKQPBA-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2[N+]([O-])=O)C(N)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 310.04703

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 493.0±45.0 °C(Predicted)
• PSA: 113.28
• pka: 0.03±0.14(Predicted)